N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C21H26BrN3O/c1-15-4-7-20(17(3)12-15)25-10-8-24(9-11-25)14-21(26)23-18-5-6-19(22)16(2)13-18/h4-7,12-13H,8-11,14H2,1-3H3,(H,23,26)
• InChI Key: HSOOLXIOSSQRNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2CCN(CC2)CC(=O)NC3=CC(=C(C=C3)Br)C)C
• Molecular Formula: C21H26BrN3O
• Molecular Weight: 416.4 g/mol

Description

N-(4-bromo-3-methylphenyl)-2-[4-(2,4-dimethylphenyl)piperazin-1-yl]acetamide, also known as BRL-15572, is a compound that has been extensively studied for its potential therapeutic applications in various diseases. This compound belongs to the class of piperazine derivatives and is known to exhibit high affinity and selectivity towards certain receptors in the central nervous system.

Scientific Research Applications

Synthesis and Production

• Synthesis Processes: A practical process for synthesizing N-(2,6-dimethylphenyl)-2-piperazin-1-yl-acetamide, a related compound, involves starting from piperazine and N-chloroacetyl-2,6-xylidine. This method efficiently removes unwanted by-products and extracts the desired product from the aqueous phase (Guillaume et al., 2003).

Biological Screening and Applications

• Antibacterial, Antifungal, and Anthelmintic Activity: A series of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide derivatives, including sulfonamides and alkylated piperazine derivatives, exhibited significant antibacterial, antifungal, and anthelmintic activities in screening studies. Molecular docking to crystal structures of target proteins showed good correlation with in vitro data for the active compounds (Khan et al., 2019).

Potential Pesticide Applications

• Pesticidal Properties: N-derivatives of related compounds, such as 4-chloro-3,5-dimethylphenoxyacetamide, have been characterized as potential pesticides. Their properties were determined using X-ray powder diffraction, suggesting potential applications in pest control (Olszewska et al., 2011).

Potential in Medical Imaging

• Medical Imaging Applications: A derivative of N-(2,6-dimethylphenyl)-2-(piperazin-1-yl)acetamide, labeled with carbon-11, was evaluated as a potential positron emission tomography (PET) ligand for investigating central neurokinin(1) receptors. The compound demonstrated promising properties for in vivo visualization using PET imaging (Mey et al., 2005).

Antitumor Potential

• Anticancer Activities: Synthesized 1-phenyl-4-substituted phthalazine derivatives, related to the compound , have shown promising antiproliferative activity against various cancer cell lines. Some compounds demonstrated superior activity to established treatments like 5-fluorouracil (Xin et al., 2018).